Cas no 133415-15-3 (4-Thiazolecarboxylic acid, 2-methyl-5-phenyl-, methyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 2-methyl-5-phenyl-, methyl ester
• CAS No: 133415-15-3
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 1233088
• PubChem ID: 14740199
• Update Time: 2025-08-05

4-Thiazolecarboxylic acid, 2-methyl-5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-methyl-5-phenyl-, methyl ester
• methyl 2-methyl-5-phenylthiazole-4-carboxylate
• CS-0337788
• DB-343266
• VS-10680
• PWSNIVMZHJOKSE-UHFFFAOYSA-N
• STL314291
• methyl 2-methyl-5-phenyl-1,3-thiazole-4-carboxylate
• 2-Methyl-5-phenyl-thiazole-4-carboxylic Acid Methyl Ester
• BBL031690
• starbld0015579
• 133415-15-3
• AKOS005211093
• SCHEMBL496791
• 5-Phenyl-2-methyl-thiazole-4-carboxylic acid methyl ester

• Inchi： 1S/C12H11NO2S/c1-8-13-10(12(14)15-2)11(16-8)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： PWSNIVMZHJOKSE-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(=O)OC)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.05113
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 380.7±30.0 °C at 760 mmHg
• Flash Point: 184.1±24.6 °C
• PSA: 39.19
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Thiazolecarboxylic acid, 2-methyl-5-phenyl-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)